Cas no 342814-66-8 (Aclidinomycin B)

Aclidinomycin B structure
Aclidinomycin B structure
Product Name:Aclidinomycin B
CAS No:342814-66-8
MF:C21H25N3O7
MW:431.43910574913
CID:6650322
Update Time:2024-03-02

Aclidinomycin B Chemical and Physical Properties

Names and Identifiers

    • Aclidinomycin B
    • (+)-Aclidinomycin B
    • Inchi: 1S/C21H25N3O7/c1-7-15(29-3)14(25)10-12-20(27)31-19-9-6-8-11(22(9)2)13(24(12)19)16(21(10,28)17(7)26)23-4-5-30-18(8)23/h8-9,11,13,16,18-20,27-28H,4-6H2,1-3H3
    • InChI Key: WPPGPABOHAFRPK-UHFFFAOYSA-N
    • SMILES: COC1C(=O)C2C(C3N4C(OCC4)C4CC5N(C4C3N3C5OC(C3=2)O)C)(O)C(=O)C=1C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • XLogP3: -1.239
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